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Introduction: The Versatile Building Block
3-chloro-N,N-dimethylpropan-1-amine, also known by synonyms such as (3-

chloropropyl)dimethylamine and dimethylaminopropyl chloride, is a bifunctional organic

compound of significant interest to researchers and professionals in drug development and

organic synthesis.[1][2][3][4] With the CAS Number 109-54-6, this colorless liquid serves as a

crucial intermediate, primarily for introducing the dimethylaminopropyl moiety into target

molecules.[3] This functional group is a key structural feature in a variety of biologically active

compounds, including antidepressants like Amitriptyline and Imipramine, as well as

antipsychotics such as Chlorpromazine.[1][3][5]

The molecule's utility stems from its dual reactivity: a nucleophilic tertiary amine and a propyl

chain activated by a terminal chlorine atom, which acts as a good leaving group in nucleophilic

substitution reactions.[3] A thorough understanding of its physical properties is paramount for

its effective use in synthesis, ensuring optimal reaction conditions, purification strategies, and

safe handling. This guide provides a detailed examination of these properties, grounded in

established experimental methodologies.
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Core Physicochemical Properties
The fundamental physical characteristics of 3-chloro-N,N-dimethylpropan-1-amine are

summarized below. It is important to distinguish between the free amine (a liquid) and its

commonly used hydrochloride salt, which is a solid.[6][7] This guide focuses on the free amine

unless otherwise specified.

Property Value Source(s)

Molecular Formula C₅H₁₂ClN [1][4][8]

Molecular Weight 121.61 g/mol [1][3][8]

Appearance Colorless liquid [1][3]

Boiling Point 140 °C (at 760 Torr) [1][3][9]

Melting Point (of Hydrochloride

Salt)
187-190 °C [6][10]

Density 0.929 g/cm³ (at 20 °C) [1][3][8]

Refractive Index 1.432 [1][3][9]

Water Solubility Slightly soluble [1][9]

CAS Number 109-54-6 [3][8][9]

Experimental Determination of Key Physical
Properties
The following sections detail the principles and methodologies for determining the critical

physical properties of 3-chloro-N,N-dimethylpropan-1-amine. The choice of method is

dictated by the need for accuracy and the scale of the synthesis.

Boiling Point: A Criterion for Volatility and Purity
The boiling point is a fundamental property for the purification of volatile liquids. For 3-chloro-
N,N-dimethylpropan-1-amine, distillation is the primary method for purification, making an

accurate boiling point determination essential.[11] The constant temperature observed during
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the phase transition from liquid to gas during a simple or fractional distillation represents the

boiling point.[11]

For small-scale laboratory work where material is limited, a micro-boiling point determination is

a highly efficient technique.[12]

Protocol: Micro-Boiling Point Determination (Capillary Method)
This method relies on the principle that a liquid's boiling point is reached when its vapor

pressure equals the surrounding atmospheric pressure.

Sample Preparation: Place approximately 0.5 mL of 3-chloro-N,N-dimethylpropan-1-amine
into a small test tube or fusion tube.

Capillary Insertion: Seal one end of a capillary tube using a flame.[13] Place the sealed

capillary tube, open end down, into the liquid in the test tube.

Apparatus Assembly: Attach the test tube to a thermometer, ensuring the sample is level with

the thermometer bulb. Immerse the assembly in a heating bath (e.g., a Thiele tube with

mineral oil or a metal block apparatus).[12]

Heating: Heat the bath gradually, at a rate of about 2°C per minute as you approach the

expected boiling point.

Observation: Initially, trapped air will be expelled from the capillary.[12] As the temperature

nears the boiling point, a rapid and continuous stream of bubbles will emerge from the

capillary's open end.[14]

Recording the Boiling Point: Turn off the heat source when a steady stream of bubbles is

observed. As the apparatus cools, the bubbling will slow and stop. The boiling point is the

temperature at which the liquid just begins to enter the capillary tube.[12][14] This moment

signifies that the vapor pressure inside the capillary is equal to the external atmospheric

pressure.
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Caption: Workflow for micro-boiling point determination.

Melting Point: Assessing the Purity of the Hydrochloride
Salt
While the free amine of 3-chloro-N,N-dimethylpropan-1-amine is a liquid, its hydrochloride

salt is a white to off-white crystalline solid.[6][7] The melting point of this salt is a critical

indicator of its purity. Pure crystalline solids exhibit a sharp melting point range (typically 0.5-

1.0°C), whereas impurities will depress the melting point and broaden the range.[15]

Protocol: Melting Point Determination (Modern Apparatus)
Modern melting point apparatuses use a heated metal block and digital temperature control for

precise measurements.[16]

Sample Preparation: Ensure the 3-chloro-N,N-dimethylpropan-1-amine hydrochloride

sample is completely dry and finely powdered.[16]
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Loading: Tap the open end of a capillary tube into the powder to collect a small amount of the

sample. The packed sample should be 2-3 mm high.

Apparatus Setup: Place the loaded capillary tube into the designated slot in the melting point

apparatus.[16]

Rapid Heating: Set a plateau temperature a few degrees below the expected melting point

(187-190°C) and heat rapidly.[6][10]

Slow Heating & Observation: Once the plateau is reached, reduce the heating rate to 1-2°C

per minute. Observe the sample through the viewing lens.

Recording the Range: Record the temperature at which the first drop of liquid appears (onset

of melting) and the temperature at which the entire sample becomes a clear liquid

(completion of melting). This is the melting point range.[17]
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Caption: Standard workflow for melting point determination.

Density: A Measure of Mass per Unit Volume
Density is an intrinsic physical property useful for identification and for calculations involving

mass-to-volume conversions in the laboratory.[18]

Protocol: Density Determination by Mass and Volume
This is the most direct and common method for determining the density of a liquid.[18][19]

Weigh Empty Container: Using an analytical balance, accurately measure and record the

mass of a clean, dry graduated cylinder or pycnometer.[19]

Add Liquid: Carefully add a known volume of 3-chloro-N,N-dimethylpropan-1-amine (e.g.,

5.0 mL) to the graduated cylinder. Read the volume from the bottom of the meniscus.[19]
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Weigh Filled Container: Weigh the graduated cylinder containing the liquid and record the

total mass.

Calculation:

Mass of Liquid: Subtract the mass of the empty cylinder from the mass of the filled

cylinder.[19]

Density: Divide the mass of the liquid by the volume of the liquid (Density = Mass /

Volume).[18]

Temperature: Record the ambient temperature, as density is temperature-dependent.

Spectroscopic Characterization
While not classical physical properties, spectroscopic data are indispensable for structural

verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum provides a

definitive structural fingerprint. For 3-chloro-N,N-dimethylpropan-1-amine, the spectrum is

expected to be consistent with its structure, showing signals corresponding to the N,N-

dimethyl protons and the three distinct methylene (-CH₂-) groups of the propyl chain.[3][7]

Infrared (IR) Spectroscopy: The IR spectrum is used to identify functional groups. Key

absorptions for this molecule would include C-H stretching bands around 2850-3000 cm⁻¹,

C-N stretching in the 1000-1250 cm⁻¹ region, and a C-Cl stretch typically found between

600-800 cm⁻¹.[3]

Safety, Handling, and Storage
Scientific integrity demands a commitment to safety. 3-chloro-N,N-dimethylpropan-1-amine
and its hydrochloride salt possess notable hazards.

Hazards: The compound is classified as harmful if swallowed and can cause skin and

serious eye irritation.[20] Some sources also indicate it may cause severe skin burns and

eye damage.[2] It may also cause respiratory irritation.[20]
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Handling: Always handle this chemical in a well-ventilated area or fume hood.[20] Wear

appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[20] Avoid breathing dust, fumes, or vapors.[20]

Storage: Store in a tightly closed container in a cool, dry place.[7] The free amine is air-

sensitive and should be stored under an inert atmosphere.[9] For long-term stability, storage

in a freezer at temperatures below -15°C is recommended.[8][9]

Conclusion
3-chloro-N,N-dimethylpropan-1-amine is a cornerstone intermediate in modern

pharmaceutical synthesis. A comprehensive grasp of its physical properties—from its boiling

point and density to the melting point of its hydrochloride salt—is not merely academic. It is a

practical necessity that informs purification techniques, ensures the integrity of synthetic

procedures, and underpins the safe handling of this reactive molecule. The experimental

protocols detailed herein represent self-validating systems that, when executed with precision,

provide the reliable data required by research, development, and manufacturing professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.westlab.com/blog/measuring-melting-point
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://sds.edqm.eu/pdf/SDS/EDQM_202200155_1.0_SDS_EN.pdf?ref=1703473957
https://www.benchchem.com/product/b094203#3-chloro-n-n-dimethylpropan-1-amine-physical-properties
https://www.benchchem.com/product/b094203#3-chloro-n-n-dimethylpropan-1-amine-physical-properties
https://www.benchchem.com/product/b094203#3-chloro-n-n-dimethylpropan-1-amine-physical-properties
https://www.benchchem.com/product/b094203#3-chloro-n-n-dimethylpropan-1-amine-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094203?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

